Cas no 2324179-07-7 (Methyl 3-bromo-4-methyl-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-bromo-4-methyl-5-(trifluoromethyl)benzoate
• CAS No: 2324179-07-7
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 6794701
• PubChem ID: 142587781
• Update Time: 2025-08-04

Methyl 3-bromo-4-methyl-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2324179-07-7
• Methyl 3-bromo-4-methyl-5-(trifluoromethyl)benzoate
• XJLBJHXGEARPTH-UHFFFAOYSA-N
• A1-31650
• SCHEMBL22400332
• DB-172074

• Inchi： 1S/C10H8BrF3O2/c1-5-7(10(12,13)14)3-6(4-8(5)11)9(15)16-2/h3-4H,1-2H3
• InChI Key： XJLBJHXGEARPTH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC(C(F)(F)F)=C1C

Computed Properties

• Exact Mass: 295.96598g/mol
• Monoisotopic Mass: 295.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 3-bromo-4-methyl-5-(trifluoromethyl)benzoate

Methyl 3-bromo-4-methyl-5-(trifluoromethyl)benzoate: A Comprehensive Overview

Methyl 3-bromo-4-methyl-5-(trifluoromethyl)benzoate, with the CAS number 2324179-07-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoate ester functional group, a trifluoromethyl substituent, and bromine and methyl groups attached to the aromatic ring. The combination of these substituents imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of Methyl 3-bromo-4-methyl-5-(trifluoromethyl)benzoate typically involves multi-step organic reactions, often employing Friedel-Crafts acylation or other electrophilic aromatic substitution techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable applications of this compound is in the development of advanced materials. The trifluoromethyl group introduces strong electron-withdrawing effects, enhancing the molecule's stability and reactivity. This makes it an ideal candidate for use in high-performance polymers, particularly in applications requiring thermal stability and resistance to environmental degradation. For instance, studies have shown that incorporating this compound into polymer matrices can significantly improve their mechanical properties and thermal resistance.

In the pharmaceutical industry, Methyl 3-bromo-4-methyl-5-(trifluoromethyl)benzoate has been investigated as a potential lead compound for drug development. Its unique structure allows for precise molecular targeting, making it a promising candidate for anti-cancer therapies. Recent research has focused on its ability to inhibit specific enzymes involved in tumor growth and metastasis. Preclinical studies have demonstrated significant anti-proliferative activity against various cancer cell lines, suggesting potential for further development into clinical trials.

The electronic properties of this compound also make it a valuable tool in electrochemistry and optoelectronics. Its ability to act as an electron-deficient aromatic system facilitates its use in designing new materials for organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported enhanced charge transport properties when this compound is integrated into conjugated polymer systems, paving the way for more efficient energy conversion technologies.

From an environmental perspective, understanding the fate and behavior of Methyl 3-bromo-4-methyl-5-(trifluoromethyl)benzoate in natural systems is crucial. Studies have shown that its high stability under ambient conditions contributes to its persistence in the environment. However, recent research has identified microbial degradation pathways that could offer sustainable methods for its remediation. These findings are particularly relevant for industries handling large-scale production or disposal of this compound.

In conclusion, Methyl 3-bromo-4-methyl-5-(trifluoromethyl)benzoate stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse applications continue to drive innovation across multiple disciplines. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role as a key molecule in contemporary scientific advancements.